Cas no 4720-66-5 (1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione)

• Product Name: 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione
• CAS No: 4720-66-5
• MF: C₁₆H₁₀O₆
• MW: 298.247004985809
• MDL: MFCD01250244
• CID: 930797
• Update Time: 2025-04-23

1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione
• 1,2-Bis-benzo[1,3]dioxol-5-yl-ethane-1,2-dione
• 1,2-di(2H-benzo[3,4-d]1,3-dioxolen-5-yl)ethane-1,2-dione
• 3,4,3',4'-bis(methylenedioxy)-benzil
• 3,4'-bis(methylenedioxy)Benzil
• AC1L5EP0
• AC1Q5GKW
• bis(3,4-methylenedioxy)benzil
• Bis-benzo[1,3]dioxol-5-yl-aethandion
• bis-benzo[1,3]dioxol-5-yl-ethanedione
• CTK4I9782
• Piperil
• SureCN2601929

• MDL： MFCD01250244
• Inchi： 1S/C16H10O6/c17-15(9-1-3-11-13(5-9)21-7-19-11)16(18)10-2-4-12-14(6-10)22-8-20-12/h1-6H,7-8H2
• InChI Key： IUBVHENRQMZUQG-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(C(C3C=CC4=C(C=3)OCO4)=O)=O)=CC1=2

Computed Properties

• Exact Mass: 298.0477

Experimental Properties

• PSA: 71.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione

Comprehensive Guide to 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione (CAS No. 4720-66-5): Properties, Applications, and Market Insights

1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione (CAS No. 4720-66-5) is a specialized organic compound that has garnered significant attention in both academic and industrial research. This diketone derivative, featuring two 1,3-benzodioxole moieties, is known for its unique chemical properties and versatile applications. In this article, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this compound, while addressing frequently asked questions in the field.

The molecular formula of 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione is C₁₆H₁₀O₆, with a molecular weight of 298.25 g/mol. Its structure consists of a central ethane-1,2-dione core flanked by two benzodioxole rings, which contribute to its distinctive electronic and steric properties. Researchers often explore its redox-active behavior and chelating potential, making it valuable in coordination chemistry and material science applications.

One of the most searched questions about CAS 4720-66-5 relates to its synthesis. The compound is typically prepared through the oxidation of corresponding diols or via Friedel-Crafts acylation reactions using 1,3-benzodioxole derivatives. Recent advancements in green chemistry have led to more sustainable synthesis routes, aligning with the growing demand for eco-friendly chemical processes in the pharmaceutical and materials industries.

In terms of applications, 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione serves as a crucial intermediate in the development of functional materials. Its extended π-conjugated system makes it particularly interesting for organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable complexes with various metal ions also positions it as a potential candidate for sensor technologies and catalysis.

The pharmaceutical industry has shown increasing interest in benzodioxole-containing compounds like 4720-66-5 due to their potential biological activities. While not directly used as an active pharmaceutical ingredient (API), this diketone serves as a valuable building block in medicinal chemistry, particularly in the synthesis of compounds targeting neurological disorders and inflammatory conditions - two of the most researched therapeutic areas in recent years.

From a market perspective, the demand for 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione has been steadily increasing, driven by its applications in advanced materials and specialty chemicals. Manufacturers are focusing on scaling up production while maintaining high purity standards, as even trace impurities can significantly affect the compound's performance in sensitive applications. The current price range varies depending on purity grades, with research-grade samples typically commanding higher prices than industrial-grade material.

Safety and handling of CAS 4720-66-5 is another frequently searched topic. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this compound. It's recommended to use personal protective equipment and work in well-ventilated areas, especially during synthesis or large-scale handling operations.

Recent research trends have explored the computational modeling of 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione to predict its behavior in various environments and applications. These in silico studies complement experimental work and help accelerate the development of new derivatives with tailored properties. The compound's electronic structure and charge transport properties are particularly amenable to such computational approaches.

For researchers looking to source 4720-66-5, several specialty chemical suppliers offer this compound in various quantities. It's important to verify the certificate of analysis and ensure the supplier can provide adequate technical support, especially for applications requiring high purity or specific particle size distributions. Some suppliers also offer custom synthesis services for modified versions of this diketone to meet specific research needs.

Looking ahead, the future of 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione appears promising, with potential expansions into energy storage systems and smart materials. Its structural features make it an attractive candidate for developing new redox-active materials for batteries and supercapacitors. Additionally, the growing interest in bio-based materials may open new avenues for applications of this and related benzodioxole derivatives.

In conclusion, 1,2-bis(1,3-benzodioxol-5-yl)ethane-1,2-dione (CAS No. 4720-66-5) represents an important class of organic compounds with diverse applications across multiple industries. Its unique structural features and adaptable chemistry continue to inspire research in materials science, medicinal chemistry, and beyond. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in scientific and industrial contexts for years to come.